Reeling them in: Ph2PSiMe3 in the sequential formation of InP magic-sized clusters†
Chemical Communications Pub Date: 2022-11-23 DOI: 10.1039/D2CC06204F
Abstract
Indium phosphide magic-sized clusters (MSCs) have been identified as a key step in the growth of InP quantum dots (QDs). However, the need for elevated temperatures to form QDs from MSCs has limited our understanding of this transformation. Herein, we utilize Ph2PSiMe3 to identify additional MSC intermediate species, which absorb from 365 nm to 490 nm. Excitingly, particle growth was carried out at 100 °C without the use of acidic surfactants. We show that despite being discrete, stable, and isolable sizes of MSCs, they form a reaction continuum, thus providing further insight into the growth mechanism of InP.
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